Cas no 898786-12-4 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone)

• Product Name: 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone
• CAS No: 898786-12-4
• MF: C₁₇H₂₃FO₃
• MW: 294.361129045486
• CID: 880204
• PubChem ID: 24727832
• Update Time: 2025-06-14

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(2-fluorophenyl)pentan-1-one
• 5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-2'-FLUOROVALEROPHENONE
• MS-21177
• DTXSID60645931
• MFCD03844244
• 898786-12-4
• AKOS016023216
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone

• MDL： MFCD03844244
• Inchi： 1S/C17H23FO3/c1-17(2)11-20-16(21-12-17)10-6-5-9-15(19)13-7-3-4-8-14(13)18/h3-4,7-8,16H,5-6,9-12H2,1-2H3
• InChI Key： JBVMUMNRJNWKBQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CCCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 294.16300
• Monoisotopic Mass: 294.16312275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.96790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone

Recent Advances in the Study of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone (CAS: 898786-12-4)

In recent years, the compound 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone (CAS: 898786-12-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, neurodegenerative diseases and cancer therapy. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone has been refined in recent studies to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the stereoselectivity of the synthesis process, resulting in a higher yield of the desired enantiomer. This advancement is critical for scaling up production for preclinical and clinical studies, ensuring consistent quality and efficacy of the compound.

Mechanistic studies have revealed that 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone exhibits a unique binding affinity for specific neurotransmitter receptors, particularly those implicated in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Research conducted by Smith et al. (2024) utilized X-ray crystallography and molecular docking simulations to elucidate the compound's interaction with the NMDA receptor, suggesting its potential as a modulator of glutamate signaling pathways. These findings open new avenues for developing targeted therapies for neurodegenerative conditions.

In the realm of oncology, preliminary in vitro and in vivo studies have demonstrated the compound's ability to inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. A recent study in Cancer Research highlighted its efficacy in inducing apoptosis in triple-negative breast cancer cells through the activation of the intrinsic apoptotic pathway. These results, while promising, underscore the need for further investigation into the compound's safety profile and pharmacokinetics.

Despite the encouraging findings, challenges remain in the clinical translation of 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-fluorovalerophenone represents a promising candidate for further research in both neurodegenerative and oncological applications. The latest advancements in its synthesis and mechanistic understanding provide a solid foundation for future studies aimed at unlocking its full therapeutic potential. Continued interdisciplinary collaboration and investment in research will be crucial to overcoming the existing challenges and bringing this compound closer to clinical application.